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Introduction

Selenourea, the selenium analog of urea with the chemical formula Se=C(NH₂)₂, is a

crystalline solid that holds a unique position in the field of organoselenium chemistry. First

synthesized in the late 19th century, its journey from a chemical curiosity to a valuable

precursor in heterocyclic synthesis and a molecule of interest in medicinal chemistry

underscores the expanding role of selenium in science. This technical guide provides an in-

depth exploration of the history, discovery, synthesis, and physicochemical properties of

selenourea. It further delves into the experimental protocols for its preparation and discusses

the biological signaling pathways influenced by its activity, catering to researchers, scientists,

and professionals in drug development.

History and Discovery
The discovery of selenourea is credited to the French chemist Auguste Verneuil in 1884. He

was the first to successfully synthesize the compound through the reaction of hydrogen

selenide (H₂Se) with cyanamide (N≡C−NH₂).[1] This pioneering work established the

fundamental method for its preparation and opened the door for the study of a new class of

organoselenium compounds. For decades, research on selenourea was limited, partly due to

the inherent instability and toxicity associated with many selenium compounds.[1] However, its

utility as a precursor for synthesizing selenium-containing heterocycles, some of which exhibit

promising anti-inflammatory and antitumor activities, has led to a resurgence of interest in its

chemistry and biological applications.[1][2]
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Physicochemical Properties
Selenourea is a white solid, though it can appear pink or grey when impure.[1] It is structurally

similar to urea and thiourea, with a central carbon atom double-bonded to a selenium atom and

single-bonded to two amino groups. X-ray crystallography studies have confirmed its planar

structure and provided precise measurements of its molecular geometry. The compound's

properties are summarized in the tables below.

Table 1: General and Physical Properties of Selenourea
Property Value

Chemical Formula CH₄N₂Se

Molar Mass 123.028 g·mol⁻¹[1]

Appearance White solid; pink/grey solid when impure[1]

Melting Point ~200-215 °C (decomposes)[1]

Boiling Point 214 °C[1]

Solubility Soluble in water, alcohol, and ether.

CAS Number 630-10-4[1]

Table 2: Structural Properties of Selenourea
Parameter

Value (from X-ray crystallography at -100
°C)

C=Se Bond Length 1.86 Å[1]

C-N Bond Length 1.37 Å[1]

Se-C-N Bond Angle ~120°[1]

N-C-N Bond Angle ~120°[1]

The observed bond lengths—a longer C=Se bond and a shorter C-N bond than expected for

typical double and single bonds, respectively—suggest significant resonance delocalization of
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the nitrogen lone pairs and the π-electrons of the C=Se double bond.[1] This electronic

structure is crucial for its reactivity and its ability to act as a ligand in coordination chemistry.[1]

Experimental Protocols: Synthesis of Selenourea
Several methods have been developed for the synthesis of selenourea and its derivatives

since Verneuil's initial discovery. The following sections detail the methodologies for the most

significant synthetic routes.

Verneuil's Method (1884): From Hydrogen Selenide and
Cyanamide
This is the original method for synthesizing unsubstituted selenourea. It involves the direct

reaction of toxic and gaseous hydrogen selenide with cyanamide.

Reaction: H₂Se + NCNH₂ → Se=C(NH₂)₂

Protocol:

Hydrogen selenide gas (H₂Se) is generated in a separate apparatus, typically by the

acidification of a metal selenide, such as aluminum selenide (Al₂Se₃) or iron(II) selenide

(FeSe). Caution: Hydrogen selenide is an extremely toxic and flammable gas. This

procedure must be performed in a well-ventilated fume hood with appropriate safety

measures.

The generated H₂Se gas is bubbled through a solution of cyanamide (NCNH₂) in a suitable

solvent, such as ethanol or water.

The reaction proceeds, often at room temperature, leading to the precipitation of

selenourea.

The resulting solid is collected by filtration, washed with a cold solvent to remove unreacted

starting materials, and dried under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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